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Compound of Interest

5-O-DMTr-dU-methyl
Compound Name: »
phosphonamidite

Cat. No.: B12381340

For researchers, scientists, and professionals in drug development, a deep understanding of
the chemical tools used in oligonucleotide synthesis is paramount. This guide provides a
comprehensive overview of 5'-O-DMTr-dU-methyl phosphonamidite, a key building block in
the creation of modified nucleic acid chains.

The Core Structure: A Tripartite Molecule

5'-O-DMTr-dU-methyl phosphonamidite is a modified deoxynucleoside phosphoramidite. Its
structure can be conceptually broken down into three fundamental components, each with a
specific function in the process of automated solid-phase oligonucleotide synthesis. The full
chemical name is 5'-O-(4,4'-Dimethoxytrityl)-2'-deoxyuridine-3'-O-(methyl)(N,N-
diisopropylamino)phosphonamidite[1].

e The 5'-O-DMTr Group: A 4,4'-Dimethoxytrityl (DMTr) group is attached to the 5' hydroxyl
function of the deoxyribose sugar. This bulky, acid-labile protecting group is crucial for solid-
phase synthesis. It prevents unwanted reactions at the 5' position during the coupling of
phosphoramidites and its removal (detritylation) with a mild acid allows for the stepwise
elongation of the oligonucleotide chain.

o 2'-deoxyuridine (dU): This is the central part of the molecule, consisting of a uracil
nucleobase linked to a 2'-deoxyribose sugar. This core provides the basic structure of a
deoxyribonucleoside that will be incorporated into the growing oligonucleotide chain.
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e The 3'-O-methyl phosphonamidite Group: This is the reactive moiety of the molecule,
attached to the 3' hydroxyl group of the deoxyribose sugar. It consists of a phosphorus atom
bonded to a methyl group, a diisopropylamino group, and the 3' oxygen of the deoxyuridine.
During oligonucleotide synthesis, this group is activated and couples with the free 5" hydroxyl
group of the growing oligonucleotide chain attached to the solid support, forming a methyl
phosphonate internucleotide linkage. Oligonucleotides containing methyl phosphonate
linkages are noted for being uncharged and resistant to nuclease degradation[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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